2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acid

• IUPAC Name: 2-[propan-2-yl(pyridine-3-carbonyl)amino]acetic acid
• InChI: InChI=1S/C11H14N2O3/c1-8(2)13(7-10(14)15)11(16)9-4-3-5-12-6-9/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key: QQOFPAKOFJJFDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C(=O)C1=CN=CC=C1
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acid, also known as Ipragliflozin L-Proline, is a selective inhibitor of sodium-glucose cotransporter 2 (SGLT2), a protein responsible for glucose reabsorption in the kidney. This drug has been approved for the treatment of type 2 diabetes mellitus in Japan and is currently undergoing clinical trials in other countries.

Mechanism of Action

2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline inhibits SGLT2, which is responsible for the reabsorption of glucose in the proximal tubule of the kidney. By blocking this transporter, 2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline increases the urinary excretion of glucose, leading to a reduction in blood glucose levels. This drug also promotes weight loss and improves insulin sensitivity, possibly through the activation of AMP-activated protein kinase (AMPK) and the modulation of adipokines.
Biochemical and physiological effects:
2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline has been shown to have several biochemical and physiological effects beyond glucose control. This drug has been found to reduce blood pressure, improve lipid profile, and decrease markers of inflammation and oxidative stress. 2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline may also have a protective effect on the cardiovascular system, as suggested by its ability to reduce arterial stiffness and endothelial dysfunction.

Advantages and Limitations for Lab Experiments

2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline has several advantages for lab experiments, including its high potency and selectivity for SGLT2, its well-established synthesis method, and its extensive preclinical and clinical data. However, this drug also has some limitations, such as its potential off-target effects, its dependence on renal function, and its lack of long-term safety data.

Future Directions

Several future directions for the research on 2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline can be identified. These include the investigation of its effects on other metabolic disorders, such as non-alcoholic fatty liver disease and metabolic syndrome, the exploration of its potential combination therapy with other antidiabetic drugs, and the evaluation of its safety and efficacy in special populations, such as elderly and pregnant patients. Additionally, the development of new SGLT2 inhibitors with improved pharmacokinetic and pharmacodynamic properties may provide further insights into the role of glucose reabsorption in diabetes pathophysiology.

Synthesis Methods

The synthesis of 2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline involves the reaction between 3-pyridinecarboxaldehyde and 2-bromo-1-(propan-2-yl)imidazole, followed by the coupling with L-proline and the subsequent hydrolysis of the protecting group. The final product is obtained in high yield and purity.

Scientific Research Applications

2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline has been extensively studied in preclinical and clinical settings for its potential therapeutic effects on type 2 diabetes mellitus. In animal models, this drug has been shown to improve glucose control, reduce body weight and adiposity, and ameliorate insulin resistance. In humans, 2-[Propan-2-yl(pyridine-3-carbonyl)amino]acetic acidn L-Proline has been found to lower glycated hemoglobin levels, fasting plasma glucose, and postprandial glucose, as well as to increase urinary glucose excretion.